![molecular formula C30H35ClN4O4 B115024 3,6-Bis(dimethylamino)-10-(6-(4-nitrobenzoyloxy)hexyl)acridinium chloride CAS No. 140866-76-8](/img/structure/B115024.png)
3,6-Bis(dimethylamino)-10-(6-(4-nitrobenzoyloxy)hexyl)acridinium chloride
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Overview
Description
3,6-Bis(dimethylamino)-10-(6-(4-nitrobenzoyloxy)hexyl)acridinium chloride, also known as DiR, is a near-infrared fluorescent dye commonly used in scientific research. DiR has gained significant attention in recent years due to its unique optical properties, making it an ideal tool for in vivo imaging and tracking of cells and tissues.
Scientific Research Applications
3,6-Bis(dimethylamino)-10-(6-(4-nitrobenzoyloxy)hexyl)acridinium chloride has been widely used in scientific research for in vivo imaging and tracking of cells and tissues. It is commonly used in preclinical studies to monitor the biodistribution and pharmacokinetics of drugs and nanoparticles. This compound has also been used to track immune cells, such as T cells and natural killer cells, in vivo, allowing for the study of their migration and homing behavior. In addition, this compound has been used in cancer research to study tumor growth and metastasis.
Mechanism of Action
The mechanism of action of 3,6-Bis(dimethylamino)-10-(6-(4-nitrobenzoyloxy)hexyl)acridinium chloride involves its binding to intracellular components, such as lipids and proteins, resulting in its accumulation in cells and tissues. This compound has a high affinity for cell membranes, making it an ideal tool for in vivo imaging of cells. Once inside cells, this compound emits a near-infrared fluorescence signal, which can be detected using specialized imaging equipment.
Biochemical and Physiological Effects
This compound has been shown to have low toxicity and does not affect cell viability or function. It is rapidly cleared from the body, with the majority of the dye excreted through the liver and kidneys. However, long-term studies on the effects of this compound on the body are lacking, and further research is needed to fully understand its biochemical and physiological effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of 3,6-Bis(dimethylamino)-10-(6-(4-nitrobenzoyloxy)hexyl)acridinium chloride is its near-infrared fluorescence, which allows for deep tissue imaging and minimizes background fluorescence. It is also highly stable and can be stored for extended periods without degradation. However, this compound has a relatively low quantum yield, which can limit its sensitivity for some applications. In addition, the synthesis of this compound can be time-consuming and requires specialized equipment, which can be a limitation for some labs.
Future Directions
There are numerous future directions for the use of 3,6-Bis(dimethylamino)-10-(6-(4-nitrobenzoyloxy)hexyl)acridinium chloride in scientific research. One potential application is in the development of targeted drug delivery systems, where this compound can be used to track the biodistribution and pharmacokinetics of drugs in vivo. Another potential direction is in the study of immune cell trafficking and interactions with tumors, which could lead to the development of new immunotherapies. Additionally, the development of new this compound derivatives with improved optical properties could expand its applications in scientific research.
Conclusion
In conclusion, this compound, or this compound, is a near-infrared fluorescent dye with unique optical properties that make it an ideal tool for in vivo imaging and tracking of cells and tissues. Its low toxicity, stability, and deep tissue imaging capabilities make it a valuable tool in scientific research. However, further research is needed to fully understand its biochemical and physiological effects and to expand its applications in scientific research.
Synthesis Methods
The synthesis of 3,6-Bis(dimethylamino)-10-(6-(4-nitrobenzoyloxy)hexyl)acridinium chloride involves the reaction of 3,6-bis(dimethylamino)acridine with 4-nitrobenzoyl chloride and 6-bromo-1-hexanol in the presence of triethylamine. The crude product is then purified using column chromatography to obtain the final product, this compound. The synthesis method of this compound is relatively simple and can be easily modified to obtain various derivatives with different optical properties.
properties
CAS RN |
140866-76-8 |
---|---|
Molecular Formula |
C30H35ClN4O4 |
Molecular Weight |
551.1 g/mol |
IUPAC Name |
6-[3,6-bis(dimethylamino)acridin-10-ium-10-yl]hexyl 4-nitrobenzoate;chloride |
InChI |
InChI=1S/C30H35N4O4.ClH/c1-31(2)26-15-11-23-19-24-12-16-27(32(3)4)21-29(24)33(28(23)20-26)17-7-5-6-8-18-38-30(35)22-9-13-25(14-10-22)34(36)37;/h9-16,19-21H,5-8,17-18H2,1-4H3;1H/q+1;/p-1 |
InChI Key |
DOGHMQCJZXGUPU-UHFFFAOYSA-N |
SMILES |
CN(C)C1=CC2=C(C=C1)C=C3C=CC(=CC3=[N+]2CCCCCCOC(=O)C4=CC=C(C=C4)[N+](=O)[O-])N(C)C.[Cl-] |
Canonical SMILES |
CN(C)C1=CC2=C(C=C1)C=C3C=CC(=CC3=[N+]2CCCCCCOC(=O)C4=CC=C(C=C4)[N+](=O)[O-])N(C)C.[Cl-] |
synonyms |
3,6-BDNHA 3,6-bis(dimethylamino)-10-(6-(4-nitrobenzoyloxy)hexyl)acridinium 3,6-bis(dimethylamino)-10-(6-(4-nitrobenzoyloxy)hexyl)acridinium chloride |
Origin of Product |
United States |
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